N-[1-(furan-2-yl)ethyl]furan-3-carboxamide

• IUPAC Name: N-[1-(furan-2-yl)ethyl]furan-3-carboxamide
• InChI: InChI=1S/C11H11NO3/c1-8(10-3-2-5-15-10)12-11(13)9-4-6-14-7-9/h2-8H,1H3,(H,12,13)
• InChI Key: UWTCESBNJAPASR-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)NC(=O)C2=COC=C2
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol

Description

N-[1-(furan-2-yl)ethyl]furan-3-carboxamide, also known as FEC, is a synthetic compound that has gained significant attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide involves the inhibition of tubulin polymerization, which is essential for cell division. N-[1-(furan-2-yl)ethyl]furan-3-carboxamide binds to the colchicine binding site of tubulin, preventing the formation of microtubules and ultimately leading to cell death.
Biochemical and Physiological Effects:
N-[1-(furan-2-yl)ethyl]furan-3-carboxamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also exhibits anti-angiogenic activity by inhibiting the formation of new blood vessels, which is essential for tumor growth and metastasis. Additionally, N-[1-(furan-2-yl)ethyl]furan-3-carboxamide has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide is its high potency against cancer cells, making it a promising candidate for drug development. However, its low solubility in water and poor bioavailability limit its use in vivo. Additionally, the cost of synthesis and purification of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide can be a limiting factor for its widespread use in research.

Future Directions

There are several future directions for the research and development of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide. One area of focus is the development of more efficient synthesis methods to improve the yield and purity of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide. Additionally, the modification of the chemical structure of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide may lead to the development of more potent and selective anti-cancer agents. Further studies are also needed to investigate the in vivo efficacy and safety of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide. Finally, the potential applications of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide in other fields such as material science and nanotechnology should also be explored.

Synthesis Methods

The synthesis of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide involves the reaction of furan-2-ethylamine with furan-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction results in the formation of N-[1-(furan-2-yl)ethyl]furan-3-carboxamide as a white crystalline solid with a melting point of 184-186°C.

Scientific Research Applications

N-[1-(furan-2-yl)ethyl]furan-3-carboxamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. One of the major areas of research is its potential as an anti-cancer agent. Studies have shown that N-[1-(furan-2-yl)ethyl]furan-3-carboxamide exhibits cytotoxic activity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells.